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Compound of Interest

Compound Name: Coumarin 545

CAS No.: 85642-11-1

Cat. No.: B1638556

Get Quote

This guide provides a comprehensive technical overview of Coumarin 545, a fluorescent dye

with significant applications in materials science and biotechnology. We will delve into its core

chemical and physical properties, explore its photophysical behavior, and discuss its utility in

advanced applications, providing researchers, scientists, and drug development professionals

with a thorough understanding of this versatile molecule.

Unveiling the Molecular Architecture: Chemical
Structure and Identification
Coumarin 545, a member of the coumarin family of dyes, possesses a rigidized molecular

structure that contributes to its notable photostability and high fluorescence quantum yield.[1]

Its formal chemical name is 10-(2-Benzothiazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-

[2]benzopyrano[6,7,8-ij]quinolizin-11-one.[3][4] The molecule's identity is unequivocally

established by its CAS number: 85642-11-1.[2][3][5]

The core of Coumarin 545 is a benzopyran-2-one system, which is fused to a quinolizine ring

and further substituted with a benzothiazole group. This extensive π-conjugated system is the

basis for its characteristic absorption and emission of light.
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Caption: Chemical Structure of Coumarin 545.

Core Physicochemical Properties
A summary of the key physicochemical properties of Coumarin 545 is presented in the table

below. These parameters are crucial for its handling, dissolution, and application in various

experimental setups.

Property Value Source(s)

Molecular Formula C22H18N2O2S [2][3][6]

Molecular Weight 374.46 g/mol [2][3]

CAS Number 85642-11-1 [2][3][5]

Appearance
Gray to dark purple to black

powder/crystal
[4]

Melting Point 254 °C [5][7]

Solubility
Slightly soluble in Chloroform

and DMSO
[5][7]

Storage

Recommended to be stored in

a cool, dark place (<15°C) and

is light sensitive

[4]

Photophysical Characteristics: A Deep Dive
The utility of Coumarin 545 stems from its excellent photophysical properties. Its rigid structure

minimizes non-radiative decay pathways, leading to high fluorescence efficiency.

Absorption and Emission Spectra
Coumarin 545 exhibits a strong absorption in the blue region of the visible spectrum, with a

maximum absorption wavelength (λmax) of approximately 477 nm when measured in

acetonitrile.[4][7] Upon excitation, it emits bright green fluorescence. A closely related

derivative, Coumarin 545T, shows an emission maximum at 506 nm in tetrahydrofuran (THF).

[1] The distinct separation between its absorption and emission peaks (Stokes shift) is a
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desirable characteristic for fluorescence-based applications, as it minimizes self-absorption and

enhances signal-to-noise ratios.

Quantum Yield and Fluorescence Lifetime
The fluorescence quantum yield is a critical measure of a fluorophore's efficiency in converting

absorbed photons into emitted photons. In methanol, Coumarin 545 demonstrates a high

fluorescence quantum efficiency of 78%.[8] This high efficiency is a direct consequence of its

rigid molecular framework, which restricts intramolecular rotations and vibrations that typically

lead to non-radiative energy loss.[9] While specific data for the fluorescence lifetime of

Coumarin 545 is not readily available, coumarin derivatives are known for their relatively long

fluorescence lifetimes, which is advantageous for time-resolved fluorescence measurements.

Synthesis and Purification
While a specific, detailed synthetic protocol for Coumarin 545 is not widely published in readily

accessible literature, the synthesis of coumarin-based fluorescent compounds generally

involves multi-step organic reactions.[10] A common approach involves the condensation of a

substituted salicylaldehyde with an active methylene compound, followed by further

modifications to introduce the desired functional groups.[10]

Representative Experimental Protocol: Synthesis of a
Coumarin Derivative
The following is a generalized protocol for the synthesis of a coumarin derivative, which

illustrates the fundamental chemical principles involved. Note: This is a representative example

and would require optimization for the specific synthesis of Coumarin 545.

Reaction Setup: A mixture of a substituted 7,8-disubstituted coumarin 4-acetic acid and 7-

diethylaminocoumarin-3-carbaldehyde is dissolved in a suitable solvent, such as ethanol or

acetic acid.

Catalyst Addition: A catalytic amount of a base, such as piperidine, is added to the reaction

mixture.

Reflux: The mixture is heated to reflux for several hours to drive the reaction to completion.
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Workup and Purification: After cooling, the reaction mixture is poured into water, and the

resulting precipitate is collected by filtration. The crude product is then purified by

recrystallization from an appropriate solvent or by column chromatography on silica gel.

Substituted Coumarin Acetic Acid +
 7-diethylaminocoumarin-3-carbaldehyde

Reaction MixtureSolvent (e.g., Ethanol)

Catalyst (e.g., Piperidine)

Reflux Workup (Precipitation in Water) Purification (Recrystallization/Chromatography) Purified Coumarin Derivative

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of a coumarin derivative.

Key Applications in Research and Technology
The unique properties of Coumarin 545 have led to its adoption in several high-technology

fields.

Organic Light-Emitting Diodes (OLEDs)
Coumarin 545 is utilized as a green-emitting dopant in the emissive layer of OLEDs.[1] Its high

fluorescence quantum yield and good thermal stability contribute to the fabrication of efficient

and durable display and lighting technologies. A derivative, C545T, is particularly noted for its

use in highly efficient OLED devices.[1]

Laser Dyes
The high quantum yield and photostability of coumarin derivatives make them excellent gain

media for dye lasers.[9][11] Coumarin 545 and its derivatives can be dissolved in various

solvents to create solutions that, when optically pumped, produce tunable laser emission in the

green-yellow region of the spectrum.[12][13]

Fluorescent Probes and Bioimaging
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Coumarin-based fluorescent probes are widely employed in biological and chemical sensing

due to their sensitivity to the local environment.[14][15][16] Coumarin 545's fluorescence

properties can be modulated by factors such as solvent polarity, pH, and the presence of

specific ions or biomolecules, making it a valuable tool for developing sensors and for

bioimaging applications.[14]

A particularly interesting application of Coumarin 545 is in ratiometric fluorescence-based

temperature measurements.[8][17] Its emission intensity exhibits an exceptionally low

temperature dependence, with a temperature coefficient of only ~0.025% per °C.[8][17] This

stability makes it an excellent internal reference in dual-emission fluorescent systems for

precise temperature sensing.

Experimental Protocol: Characterization of
Photophysical Properties
To ensure the quality and suitability of Coumarin 545 for a specific application, its

photophysical properties must be accurately characterized. The following protocol outlines the

key steps for measuring the absorption and fluorescence spectra, as well as the fluorescence

quantum yield.

Materials and Equipment
Coumarin 545

Spectroscopic grade solvent (e.g., acetonitrile, ethanol, or THF)

UV-Vis spectrophotometer

Fluorometer (spectrofluorometer)

Quartz cuvettes (1 cm path length)

Volumetric flasks and pipettes

Reference quantum yield standard (e.g., Coumarin 1 in ethanol, quantum yield = 0.73)[18]

Procedure
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Preparation of Stock Solution: Accurately weigh a small amount of Coumarin 545 and

dissolve it in the chosen spectroscopic grade solvent to prepare a stock solution of known

concentration (e.g., 1 mM).

Preparation of Working Solutions: Prepare a series of dilutions from the stock solution. For

absorption measurements, the concentration should be adjusted to yield an absorbance

between 0.1 and 1.0 at the absorption maximum. For fluorescence measurements, the

absorbance at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

[18]

UV-Vis Absorption Spectroscopy:

Record the absorption spectrum of the working solution using the UV-Vis

spectrophotometer over a relevant wavelength range (e.g., 300-600 nm).

Identify the wavelength of maximum absorption (λmax).

Fluorescence Spectroscopy:

Set the excitation wavelength of the fluorometer to the λmax determined from the

absorption spectrum.

Record the fluorescence emission spectrum over a suitable wavelength range (e.g., 480-

700 nm).

Identify the wavelength of maximum emission (λem).

Quantum Yield Determination (Relative Method):

Measure the integrated fluorescence intensity and the absorbance at the excitation

wavelength for both the Coumarin 545 solution and a solution of the reference standard

(e.g., Coumarin 1) of known quantum yield.

The quantum yield (Φ) of Coumarin 545 can be calculated using the following equation:

Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2)

where:
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Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

Sample Preparation

Absorption Spectroscopy Fluorescence Spectroscopy Quantum Yield Determination

Prepare Stock Solution

Prepare Working Solutions
(Abs < 0.1 for fluorescence)

Measure UV-Vis Spectrum Excite at λmax
Measure Integrated Intensity

(Sample & Reference)

Determine λmax Measure Emission Spectrum

Determine λem

Calculate Quantum Yield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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